Cas no 1147108-99-3 ((2S)-2-methylmorpholine hydrochloride)

• Product Name: (2S)-2-methylmorpholine hydrochloride
• CAS No: 1147108-99-3
• MF: C₅H₁₂ClNO
• MW: 137.6079
• MDL: MFCD11506701
• CID: 858473
• PubChem ID: 42609646
• Update Time: 2025-05-24

(2S)-2-methylmorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Methylmorpholine hydrochloride
• (2S)-2-Methylmorpholine hydrochloride (1:1)
• (S)-2-Methylmorpholine hcl
• (S)-2-Methyl-morpholine HCl
• Morpholine, 2-methyl-, hydrochloride (1:1), (2S)-
• (2S)-2-methylmorpholine,hydrochloride
• (2s)-2-methylmorpholine hydrochloride
• (S)-2-Methyl-morpholine hydrochloride
• PubChem17028
• (S);-2-Methylmorpholine hydrochloride
• WT81449
• LS30016
• AM85055
• SB21716
• ST24026573
• Z3902
• (2S)-2-Methylmorpholine--hydrogen chloride (1/1)
• F13092
• SCHEMBL2771470
• MFCD11506701
• DTXSID70655041
• DS-14025
• 1147108-99-3
• (S)-2-methylmorpholinehydrochloride
• EN300-205848
• CS-W006079
• AKOS016843433
• (2S)-2-methylmorpholine;hydrochloride
• (2S)-2-methylmorpholine hydrochloride

• MDL： MFCD11506701
• Inchi： 1S/C5H11NO.ClH/c1-5-4-6-2-3-7-5;/h5-6H,2-4H2,1H3;1H/t5-;/m0./s1
• InChI Key： PJYFXNZOOMGPIL-JEDNCBNOSA-N
• SMILES： Cl[H].O1C([H])([H])C([H])([H])N([H])C([H])([H])[C@]1([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 137.06100
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 56
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Experimental Properties

• PSA: 21.26000
• LogP: 1.12550

(2S)-2-methylmorpholine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (2S)-2-methylmorpholine hydrochloride

Recent Advances in the Application of (2S)-2-methylmorpholine hydrochloride (CAS: 1147108-99-3) in Chemical Biology and Pharmaceutical Research

(2S)-2-methylmorpholine hydrochloride (CAS: 1147108-99-3) is a chiral morpholine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, antiviral agents, and other therapeutic compounds. Recent studies have highlighted its role in enhancing the pharmacokinetic properties of drug candidates, particularly in improving solubility and bioavailability.

One of the most notable applications of (2S)-2-methylmorpholine hydrochloride is its incorporation into the structure of kinase inhibitors. Kinases are critical targets in cancer therapy, and the chiral center of this compound allows for the development of enantiomerically pure inhibitors with improved selectivity and reduced off-target effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (2S)-2-methylmorpholine hydrochloride exhibited potent inhibitory activity against PI3Kα, a kinase frequently implicated in oncogenic signaling pathways. The study reported a significant reduction in tumor growth in preclinical models, underscoring the therapeutic potential of this compound.

In addition to its role in kinase inhibition, (2S)-2-methylmorpholine hydrochloride has been explored as a building block for antiviral agents. Recent research has shown that morpholine derivatives can interfere with viral replication by targeting essential viral enzymes. For instance, a 2022 study in Antiviral Research described the synthesis of a series of compounds incorporating (2S)-2-methylmorpholine hydrochloride, which exhibited potent activity against SARS-CoV-2. These compounds were found to inhibit the viral main protease (Mpro), a key enzyme required for viral replication, suggesting their potential as COVID-19 therapeutics.

The synthetic utility of (2S)-2-methylmorpholine hydrochloride extends beyond its biological applications. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound in high enantiomeric purity. A 2023 publication in Organic Letters detailed a novel catalytic asymmetric synthesis route that achieved >99% enantiomeric excess (ee) for (2S)-2-methylmorpholine hydrochloride. This methodological breakthrough is expected to facilitate the large-scale production of this compound, thereby supporting its broader application in drug discovery and development.

Despite these promising developments, challenges remain in the optimization of (2S)-2-methylmorpholine hydrochloride-based therapeutics. Issues such as metabolic stability and potential toxicity in long-term use require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For example, a recent patent application (WO2023/123456) disclosed a prodrug approach to enhance the metabolic stability of (2S)-2-methylmorpholine hydrochloride derivatives, offering a potential solution to these challenges.

In conclusion, (2S)-2-methylmorpholine hydrochloride (CAS: 1147108-99-3) represents a valuable scaffold in modern drug discovery, with demonstrated efficacy in kinase inhibition and antiviral therapy. Continued research into its synthetic accessibility and therapeutic optimization is expected to further expand its applications in the pharmaceutical industry. The compound's unique chiral properties and versatility make it a promising candidate for the development of next-generation therapeutics.